Cas no 29776-97-4 (1,2-Ethanediol,1-acetate 2-formate)

• Product Name: 1,2-Ethanediol,1-acetate 2-formate
• CAS No: 29776-97-4
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 274047
• PubChem ID: 122477
• Update Time: 2025-04-19

1,2-Ethanediol,1-acetate 2-formate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-acetate 2-formate
• 2-formyloxyethyl acetate
• 1,2-ethanediol, acetate formate
• 2-(Formyloxy)ethyl acetate
• DTXSID70885462
• LFGXUAPUBQKJIQ-UHFFFAOYSA-N
• SCHEMBL1254465
• Ethanediol, acetate, formate
• 29776-97-4
• 1,2-Ethanediol, 1-acetate 2-formate

• Inchi： 1S/C5H8O4/c1-5(7)9-3-2-8-4-6/h4H,2-3H2,1H3
• InChI Key： LFGXUAPUBQKJIQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCOC=O

Computed Properties

• Exact Mass: 132.04224
• Monoisotopic Mass: 132.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 176.3°Cat760mmHg
• Flash Point: 83.2°C
• Refractive Index: 1.404
• PSA: 52.6